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Compound of Interest

Compound Name: (R)-2,3-Dihydroxypropanal-d4

Cat. No.: B583808 Get Quote

An In-depth Technical Guide on the Physical Properties of (R)-2,3-Dihydroxypropanal-d4

This technical guide provides a comprehensive overview of the known physical properties of

(R)-2,3-Dihydroxypropanal-d4 and its non-deuterated isotopologue, (R)-2,3-

Dihydroxypropanal. Given the limited availability of specific experimental data for the

deuterated compound, this guide also furnishes detailed, generalized experimental protocols

for the determination of its key physical characteristics. This document is intended for

researchers, scientists, and professionals in the field of drug development and metabolic

research who utilize isotopically labeled compounds.

Data Presentation: Physical Properties
The following tables summarize the available quantitative data for (R)-2,3-Dihydroxypropanal

and its deuterated form. It is important to note that while the physical properties of (R)-2,3-
Dihydroxypropanal-d4 are expected to be very similar to its non-deuterated counterpart, slight

variations in melting point, boiling point, and density can occur due to the increased mass of

deuterium.

Table 1: Physical Properties of (R)-2,3-Dihydroxypropanal
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Property Value Source(s)

CAS Number 453-17-8 [1][2]

Chemical Formula C₃H₆O₃ [1][3]

Molecular Weight 90.08 g/mol [1][3]

Appearance
Orange, viscous liquid or

colorless solid
[3][4]

Melting Point 127-129 °C [1]

145 °C [5][6]

Boiling Point 123-126 °C at 10 mmHg [1]

228 °C [3]

Density 1.272 g/cm³ (Predicted) [1]

1.455 g/mL [6]

Solubility in Water Very soluble [3][4]

Table 2: Physical Properties of (R)-2,3-Dihydroxypropanal-d4
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Property Value Source(s)

CAS Number 478529-60-1 [7]

Chemical Formula C₃H₂D₄O₃ [8]

Molecular Weight 94.10 g/mol [8]

Melting Point
No experimental data

available.

Boiling Point
No experimental data

available.

Density
No experimental data

available.

Solubility

No experimental data

available, but expected to be

highly soluble in water.

[4]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the primary

physical properties of (R)-2,3-Dihydroxypropanal-d4. These are generalized protocols

adaptable for small organic molecules.

Determination of Melting Point
This protocol describes the determination of the melting point range of a solid compound using

a capillary melting point apparatus.

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle
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Spatula

Procedure:

Ensure the sample of (R)-2,3-Dihydroxypropanal-d4 is crystalline and dry. If necessary,

grind the sample to a fine powder using a clean, dry mortar and pestle.

Press the open end of a capillary tube into the powdered sample to collect a small amount

of the compound.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom of the tube. The packed sample should be 2-3 mm in height.[9]

Place the capillary tube into the heating block of the melting point apparatus.

For an unknown melting point, first perform a rapid determination by heating at a rate of

10-20 °C per minute to find an approximate melting range.[10]

Allow the apparatus to cool to at least 20 °C below the approximate melting point.

Prepare a new sample and heat at a slow rate, approximately 1-2 °C per minute, through

the expected melting range.[11]

Record the temperature at which the first liquid droplet is observed (the beginning of the

melting range) and the temperature at which the entire sample has turned into a clear

liquid (the end of the melting range).[9]

Repeat the measurement with a fresh sample to ensure accuracy and reproducibility.

Determination of Boiling Point (Microscale Method)
This protocol is suitable for determining the boiling point of small quantities of a liquid sample

using a Thiele tube.

Apparatus:

Thiele tube
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Thermometer

Small test tube (e.g., 6x50 mm culture tube)

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level above the top of the side arm.

Add approximately 0.5 mL of liquid (R)-2,3-Dihydroxypropanal-d4 to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the

test tube is level with the thermometer bulb.

Clamp the thermometer so that the sample is immersed in the mineral oil in the Thiele

tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube.
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Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Determination of Density
This protocol describes the determination of the density of a liquid sample using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Syringe or pipette

Procedure:

Clean and dry the pycnometer thoroughly.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with a small amount of water exiting the capillary

in the stopper. Dry the outside of the pycnometer carefully.

Weigh the water-filled pycnometer and record its mass (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with the (R)-2,3-Dihydroxypropanal-d4 sample and repeat the

thermal equilibration in the water bath.

Dry the outside and weigh the sample-filled pycnometer, recording its mass (m₃).
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Calculate the density of the sample using the following formula: ρ_sample = [(m₃ - m₁) /

(m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental

temperature.

Determination of Solubility (Shake-Flask Method)
This protocol outlines the standard shake-flask method for determining the equilibrium solubility

of a compound in a given solvent (e.g., water).

Apparatus:

Vials with screw caps

Orbital shaker or rotator

Constant temperature incubator or water bath

Analytical balance

Centrifuge

Analytical instrumentation for quantification (e.g., HPLC, GC-MS)

Procedure:

Add an excess amount of solid (R)-2,3-Dihydroxypropanal-d4 to a vial containing a

known volume of the solvent (e.g., water). The excess solid is necessary to ensure that a

saturated solution is formed.

Seal the vial and place it in an orbital shaker within a constant temperature incubator (e.g.,

25 °C).

Agitate the mixture for a sufficient period to reach equilibrium. This can take from 24 to 72

hours. A preliminary experiment can determine the time to reach equilibrium.

After agitation, allow the vials to stand undisturbed at the same constant temperature to

allow the excess solid to sediment.
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To separate the undissolved solid, centrifuge the samples at a high speed.

Carefully withdraw an aliquot of the clear supernatant.

Dilute the aliquot with a suitable solvent and analyze the concentration of the dissolved

compound using a validated analytical method (e.g., HPLC).

The measured concentration represents the equilibrium solubility of the compound at that

temperature.

Mandatory Visualization
The following diagram illustrates a general workflow for the characterization of the physical

properties of a chemical compound like (R)-2,3-Dihydroxypropanal-d4.
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Characterization Workflow

Physical State Determination

Property Determination

Obtain pure sample of (R)-2,3-Dihydroxypropanal-d4

Observe physical state at STP
(Solid or Liquid)

Density Measurement Solubility Assessment
(e.g., in water, organic solvents)

Melting Point Determination
(for solids)

If solid

Boiling Point Determination
(for liquids)

If liquid

Data Analysis and Compilation

Technical Data Sheet Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

